Cas no 933778-29-1 (1-Ethyl-5-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-Ethyl-5-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 933778-29-1
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD02056531
• CID: 1027637
• PubChem ID: 573204
• Update Time: 2025-04-20

1-Ethyl-5-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-5-methyl-1H-pyrazole-4-carbaldehyde
• 1-ethyl-5-methylpyrazole-4-carbaldehyde
• 1-ethyl-1H-5-methyl-pyrazole-4-carbaldehyde
• BB_SC-3692
• FS-5827
• 1-Ethyl-5-methyl-pyrazole-4-carbaldehyde
• 1-Ethyl-5-methyl-1H-pyrazole-4-carbaldehyde #
• Z275174056
• CS-0096375
• 933778-29-1
• 1-Ethyl-5-methyl-1H-pyrazole-4-carbaldehyde, AldrichCPR
• MFCD02056531
• 1-ethyl-5-methyl-1h-pyrazole-4-carboxaldehyde
• SCHEMBL126044
• EN300-92341
• BB 0221296
• AKOS000265785
• DTXSID50341455
• AMY11648
• FT-0678456
• Pyrazole-4-carboxaldehyde, 1-ethyl-5-methyl-
• BP-11042
• G22089
• DB-029004
• STK292776
• ALBB-000300

• MDL： MFCD02056531
• Inchi： 1S/C7H10N2O/c1-3-9-6(2)7(5-10)4-8-9/h4-5H,3H2,1-2H3
• InChI Key： BVTRLDWWMDFELV-UHFFFAOYSA-N
• SMILES： O=CC1C=NN(CC)C=1C

Computed Properties

• Exact Mass: 138.07900
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89000
• LogP: 1.02390

1-Ethyl-5-methyl-1H-pyrazole-4-carbaldehyde Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes